Cas no 81912-33-6 (Benzenamine,2-chloro-3-(phenylmethoxy)-)

• Product Name: Benzenamine,2-chloro-3-(phenylmethoxy)-
• CAS No: 81912-33-6
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 708218
• PubChem ID: 24976937
• Update Time: 2025-04-19

Benzenamine,2-chloro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-3-(phenylmethoxy)-
• 2-chloro-3-phenylmethoxyaniline
• 81912-33-6
• DTXSID80648303
• 3-(benzyloxy)-2-chloroaniline
• Benzenamine, 2-chloro-3-(phenylmethoxy)-

• Inchi： 1S/C13H12ClNO/c14-13-11(15)7-4-8-12(13)16-9-10-5-2-1-3-6-10/h1-8H,9,15H2
• InChI Key： VLQMYHQFXHDKJL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 233.061
• Monoisotopic Mass: 233.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.3